rac Tenofovir-d6

Specification

• Description: Tenofovir-d6 is intended for use as an internal standard for the quantification of tenofovir by GC- or LC-MS. Tenofovir is an analog of adenosine monophosphate that has antiviral activity. It is converted by cellular enzymes to tenofovir diphosphate, an obligate chain terminator that inhibits the activity of HIV reverse transcriptase and hepatitis B virus polymerase. Tenofovir diphosphate is a weak inhibitor of mammalian DNA polymerases α and β and mitochondrial DNA polymerase γ.4 For in vivo and cell culture use, tenofovir is supplied as a water soluble prodrug in the form of tenofovir disoproxil (fumarate), which increases the intracellular diphosphorylated compound >1,000-fold above the level attained with unmodified tenofovir.; A deuterated acyclic phosphonate nucleotide analogue. Used as an anti-HIV agent.; One isotopotic labelled form of Tenofovir, which is an analogue of acyclic phosphonate nucleotide and could be used in antiviral treatment as an everse transcriptase inhibitor.
• CAS No.: 1020719-94-1
• Molecular Formula: C9H14N5O4P
• Molecular Weight: 293.25 g/mol
• IUPAC Name: [1-(6-aminopurin-9-yl)-1,1,2,3,3,3-hexadeuteriopropan-2-yl]oxymethylphosphonic acid
• Standard InChI: InChI=1S/C9H14N5O4P/c1-6(18-5-19(15,16)17)2-14-4-13-7-8(10)11-3-12-9(7)14/h3-4,6H,2,5H2,1H3,(H2,10,11,12)(H2,15,16,17)/i1D3,2D2,6D
• Standard InChI Key: SGOIRFVFHAKUTI-CUYPRXAISA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])(C([2H])([2H])N1C=NC2=C(N=CN=C21)N)OCP(=O)(O)O
• SMILES: CC(CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)O
• Canonical SMILES: CC(CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)O
• Appearance: White to Off-White Solid
• Melting Point: >250 °C (dec.)